Cas no 1225627-25-7 (Ethyl2-(1,3-thiazol-2-yl)ethylamine)

• Product Name: Ethyl2-(1,3-thiazol-2-yl)ethylamine
• CAS No: 1225627-25-7
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 4579063
• PubChem ID: 63242012
• Update Time: 2025-06-07

Ethyl2-(1,3-thiazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• ethyl[2-(1,3-thiazol-2-yl)ethyl]amine
• N-ethyl-2-(1,3-thiazol-2-yl)ethanamine
• AZB62725
• Z1891776088
• Ethyl2-(1,3-thiazol-2-yl)ethylamine

• Inchi： 1S/C7H12N2S/c1-2-8-4-3-7-9-5-6-10-7/h5-6,8H,2-4H2,1H3
• InChI Key： DXYQLJDVBNCPNW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCNCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.7
• XLogP3: 1.2
• Topological Polar Surface Area: 53.2

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.0 g/cm3
• Boiling Point: 232.4±0.0 °C at 760 mmHg
• Flash Point: 228.6±31.5 °C

Ethyl2-(1,3-thiazol-2-yl)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Ethyl2-(1,3-thiazol-2-yl)ethylamine

Ethyl 2-(1,3-Thiazol-2-yl)ethylamine (CAS No. 1225627-25-7): A Comprehensive Overview

Ethyl 2-(1,3-thiazol-2-yl)ethylamine (CAS No. 1225627-25-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and ethylamine moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of Ethyl 2-(1,3-thiazol-2-yl)ethylamine consists of an ethylamine group attached to a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, contributing to the compound's overall reactivity and biological activity. The ethylamine group, on the other hand, provides additional functional groups that can be modified to enhance the compound's properties.

Recent studies have highlighted the potential of Ethyl 2-(1,3-thiazol-2-yl)ethylamine in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antimicrobial activity against a range of bacteria and fungi. The thiazole moiety is believed to play a crucial role in disrupting microbial cell membranes, leading to cell death. This property makes Ethyl 2-(1,3-thiazol-2-yl)ethylamine a promising candidate for the development of new antimicrobial agents.

In addition to its antimicrobial properties, Ethyl 2-(1,3-thiazol-2-yl)ethylamine has also been investigated for its anti-inflammatory effects. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Ethyl 2-(1,3-thiazol-2-yl)ethylamine could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Ethyl 2-(1,3-thiazol-2-yl)ethylamine have also been studied extensively. Research conducted by a team at the University of California found that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively absorbed and distributed throughout the body, making it suitable for oral administration in therapeutic applications.

Furthermore, Ethyl 2-(1,3-thiazol-2-yl)ethylamine has shown promise in neuropharmacology. Studies have indicated that this compound can modulate neurotransmitter systems in the brain, particularly those involving serotonin and dopamine. This property makes it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease. A recent study published in *Neuropharmacology* reported that Ethyl 2-(1,3-thiazol-2-yl)ethylamine can enhance dopaminergic signaling in animal models, suggesting its potential as a neuroprotective agent.

The synthesis of Ethyl 2-(1,3-thiazol-2-yl)ethylamine has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 2-chloroethylamine hydrochloride with ethanethiol in the presence of a base such as potassium carbonate. This method yields high purity Ethyl 2-(1,3-thiazol-2-yl)ethylamine, which can be further purified using techniques such as column chromatography or recrystallization.

In terms of safety and toxicity, preliminary studies have shown that Ethyl 2-(1,3-thiazol-2-yl)ethylamine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further research is needed to fully understand its long-term safety profile and potential side effects. Preclinical studies are currently underway to evaluate the safety and efficacy of this compound in various animal models.

Overall, Ethyl 2-(1,3-thiazol-2-yl)ethylamine (CAS No. 1225627-25-7) represents an exciting area of research with potential applications in multiple therapeutic areas. Its unique chemical structure and biological activities make it a valuable tool for scientists and researchers working in medicinal chemistry and pharmaceutical development. As more studies are conducted and new findings emerge, it is likely that this compound will continue to play an important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.